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Compound of Interest

Compound Name: 4-Iodobutan-2-ol

Cat. No.: B14737326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data available for 4-
Iodobutan-2-ol (CAS No. 6089-15-2). Due to the limited availability of a dedicated Safety Data

Sheet (SDS) for this specific isomer, this document synthesizes information from available

chemical databases and provides data for structurally similar compounds to infer potential

hazards. All information should be used as a guide for risk assessment and in conjunction with

established laboratory safety protocols.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 4-Iodobutan-2-ol.
This data is essential for understanding the substance's behavior under various experimental

conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14737326?utm_src=pdf-interest
https://www.benchchem.com/product/b14737326?utm_src=pdf-body
https://www.benchchem.com/product/b14737326?utm_src=pdf-body
https://www.benchchem.com/product/b14737326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14737326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₄H₉IO [1]

Molecular Weight 200.02 g/mol [1]

CAS Number 6089-15-2 [1]

IUPAC Name 4-iodobutan-2-ol [1]

Synonyms 4-Iodo-2-butanol [2]

XLogP3 1.4 [1]

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
1

Rotatable Bond Count 2

Exact Mass 199.96981 Da [1]

Monoisotopic Mass 199.96981 Da [1]

Topological Polar Surface Area 20.2 Å² [1]

Heavy Atom Count 6

Complexity 30.7 [1]

Hazard Identification and Classification
A specific Globally Harmonized System (GHS) classification for 4-Iodobutan-2-ol is not readily

available in the reviewed sources. However, to provide an indication of potential hazards, the

GHS classification for the closely related isomer, 1-Iodobutan-2-ol, is presented below.[3] It is

crucial to note that this information is for a different chemical entity and should be used for

guidance purposes only.

GHS Classification for 1-Iodobutan-2-ol (CAS No. 124780-92-3)[3]
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Hazard Class Category

Flammable Liquids 4

Acute Toxicity, Oral 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A

Specific Target Organ Toxicity, Single Exposure;

Respiratory Tract Irritation
3

Hazard Statements (H-Statements) for 1-Iodobutan-2-ol:[3]

H227: Combustible liquid.

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements (P-Statements) for 1-Iodobutan-2-ol:[3]

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P301 + P317: IF SWALLOWED: Get medical help.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P319: Get medical help if you feel unwell.

P321: Specific treatment (see supplemental first aid instruction on this label).

P330: Rinse mouth.

P332 + P317: If skin irritation occurs: Get medical help.

P337 + P317: If eye irritation persists: Get medical help.

P362 + P364: Take off contaminated clothing and wash it before reuse.

P370 + P378: In case of fire: Use dry sand, dry chemical or alcohol-resistant foam to

extinguish.

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols: General Safe Handling
Procedures
While specific experimental protocols for the safety assessment of 4-Iodobutan-2-ol are not

available, the following general procedures should be adopted when handling this and other

halogenated organic compounds.
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3.1. Risk Assessment: Before any experiment, a thorough risk assessment should be

conducted. This involves evaluating the potential hazards of 4-Iodobutan-2-ol, considering the

quantities being used, the experimental conditions (e.g., temperature, pressure), and the

potential for reaction with other substances.

3.2. Engineering Controls: All work with 4-Iodobutan-2-ol should be performed in a well-

ventilated laboratory, preferably within a chemical fume hood to minimize inhalation exposure.

3.3. Personal Protective Equipment (PPE): The following PPE is mandatory when handling 4-
Iodobutan-2-ol:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: A lab coat and closed-toe shoes are required. For larger quantities

or in case of a spill, additional protective clothing may be necessary.

3.4. Handling and Storage:

Avoid contact with skin and eyes.

Do not breathe vapors or mists.

Keep away from heat, sparks, and open flames.

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
The following diagram illustrates a logical workflow for responding to an accidental exposure or

spill involving 4-Iodobutan-2-ol.
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Emergency Response Workflow for 4-Iodobutan-2-ol

Accidental Exposure

First-Aid Measures Spill Response

Inhalation

Move to fresh air

Skin Contact

Wash with soap and water

Eye Contact

Rinse eyes for 15 minutes

Ingestion

Do NOT induce vomiting. Seek immediate medical attention.

Seek Medical Attention

If breathing is difficult If irritation persists If irritation persists

Evacuate area

Ensure ventilation

Absorb with inert material

Collect in a sealed container

Decontaminate spill area

Waste Disposal

Follow disposal protocols

Spill Occurs

Click to download full resolution via product page

Caption: Emergency response workflow for 4-Iodobutan-2-ol.
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Toxicological Information
There is no specific toxicological data (e.g., LD50, LC50) available for 4-Iodobutan-2-ol in the

provided search results. Based on the hazard assessment of the isomer 1-Iodobutan-2-ol, the

substance may be harmful if swallowed and may cause skin, eye, and respiratory irritation.[3]

Chronic exposure effects have not been determined.

Fire-Fighting Measures
Based on the data for 1-Iodobutan-2-ol, 4-Iodobutan-2-ol is expected to be a combustible

liquid.[3]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: Combustion may produce hazardous

decomposition products such as carbon oxides and hydrogen iodide.

Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus

(SCBA) and full protective gear.

Disposal Considerations
Disposal of 4-Iodobutan-2-ol and its containers should be in accordance with local, state, and

federal regulations. It is recommended to contact a licensed professional waste disposal

service to ensure proper disposal.

Disclaimer: This document is intended for informational purposes only and is based on the

limited data available for 4-Iodobutan-2-ol and its isomers. It is not a substitute for a formal

Safety Data Sheet. All laboratory personnel should be trained in safe handling procedures and

should consult with their institution's environmental health and safety department for specific

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b14737326?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/23332370
https://www.benchchem.com/product/b14737326?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/23332370
https://www.benchchem.com/product/b14737326?utm_src=pdf-body
https://www.benchchem.com/product/b14737326?utm_src=pdf-body
https://www.benchchem.com/product/b14737326?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14737326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 4-Iodobutan-2-ol | C4H9IO | CID 13089079 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 4-Iodo-2-butanol | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]

3. 1-Iodobutan-2-ol | C4H9IO | CID 23332370 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [4-Iodobutan-2-ol: An In-Depth Technical Safety Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14737326#4-iodobutan-2-ol-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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